N-(1-Cyanopropyl)-1-propan-2-yl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-(1-cyanopropyl)-1-propan-2-yl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C18H19N5OS/c1-4-12(9-19)21-18(24)13-8-15(16-6-5-7-25-16)22-17-14(13)10-20-23(17)11(2)3/h5-8,10-12H,4H2,1-3H3,(H,21,24)
• InChI Key: PILYTQDPRCQQNI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C#N)NC(=O)C1=CC(=NC2=C1C=NN2C(C)C)C3=CC=CS3
• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol

Description

This compound is a pyrazolo[3,4-b]pyridine derivative. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. They are a privileged scaffold found in many small drug molecules that possess a wide range of pharmacological properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Pyridine and Thieno[2,3-b]pyridine Derivatives : Research demonstrates the synthesis of thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives from 3-(4-Bromophenyl)-2-cyanoprop-2-enethioamide. These compounds were further processed to yield a variety of heterocyclic compounds, including pyrazolo[3,4-b]pyridine derivatives, with some showing in vitro antimicrobial activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antitumor and Anticancer Properties

Pyrimidine Derivatives : A series of pyrimidine derivatives linked to thiophene and pyrazole moieties have been synthesized, displaying significant antitumor activity against a panel of human tumor cell lines. This highlights the potential of such compounds in developing new antitumor agents (Masaret, 2021).

Anti-inflammatory and Antioxidant Activities

Pyrazolopyrimidine Derivatives : Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. These compounds have shown promising results, suggesting potential therapeutic applications (Shehab, Abdellattif, & Mouneir, 2018).

Insecticidal Properties

Thiadiazole-based Heterocycles : Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research demonstrates the potential of such compounds in agricultural applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of the compound. Pyrazolo[3,4-b]pyridines are known to possess a wide range of pharmacological properties, but the exact mechanism of action would depend on the specific derivative and its biological target.

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications. Given the wide range of pharmacological properties associated with pyrazolo[3,4-b]pyridines, this could include potential applications in drug discovery and development.